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Introduction
The exploration of materials under extreme pressure is a frontier in materials science, leading

to the discovery of novel compounds with exotic properties. In this context, the strontium-

carbon (Sr-C) system has emerged as a subject of significant interest. Theoretical predictions,

driven by advanced computational methods, have unveiled a rich landscape of previously

unknown strontium carbide phases that are thermodynamically stable at high pressures.[1][2]

These novel materials exhibit a remarkable diversity of carbon-based structural motifs, from

simple isolated atoms and dimers to complex polymeric chains and ribbons.[1][2] This technical

guide provides a comprehensive overview of these predicted novel strontium carbide phases,

detailing their structural characteristics, stability domains, and the computational and

experimental methodologies crucial for their study. While the phases discussed herein are

based on theoretical predictions, this document also outlines the experimental protocols

required for their synthesis and validation, paving the way for future experimental exploration in

this promising area.
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Predicted Novel Strontium Carbide Phases
Systematic theoretical explorations of the Sr-C system under pressures up to 100 GPa, utilizing

ab initio evolutionary crystal structure prediction methods, have identified several new,

thermodynamically stable strontium carbide compounds.[1][2] These predicted phases

possess stoichiometries of SrC, SrC₂, SrC₃, Sr₂C, Sr₂C₃, Sr₂C₅, and Sr₃C₂.[1] The application

of pressure dramatically alters the bonding patterns within the carbon sublattice, giving rise to a

variety of fascinating carbon anions.

Data Presentation: Predicted High-Pressure Strontium
Carbide Phases
The following table summarizes the key quantitative data for the theoretically predicted novel

strontium carbide phases. This information is primarily derived from the computational study

by Rybin et al. (2025).[1][2]
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Stoichiometry
Predicted Stability
Range (GPa)

Space Group
Carbon Motif
Description

Sr₂C 30 - 50 I4/mmm
Isolated carbon atoms

(methanide)

Sr₃C₂ 20 - 40 Immm
Carbon dimers

(ethanide)

SrC 20 - 100 Cmcm → Pmmn
Carbon dimers and

chains

Sr₂C₃ 20 - 40 C2/m
Linear C₃ trimers

(allylenide)

SrC₂ 20 - 90

P

1̄1ˉ

Stripes of fused five-

membered carbon

rings

> 90 Immm
(Higher pressure

phase of SrC₂)

SrC₃ 20 - 30 C2/m

Infinite ribbons of five-

membered carbon

rings

Sr₂C₅ 20 - 30

P

1̄1ˉ

Ribbons of fused five-

and six-membered

carbon rings

Note: The stability ranges are approximate and derived from the pressure-composition phase

diagram presented in the source literature. The detailed crystallographic information, including

precise lattice parameters and atomic coordinates, is not yet fully available in published

literature and awaits experimental confirmation or the release of complete crystallographic

information files (CIFs) from the theoretical studies.

Signaling Pathways and Logical Relationships
The following diagrams illustrate the logical relationships in the prediction and validation of

novel crystalline phases and the pressure-induced transformations in the Sr-C system.
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Theoretical Prediction Workflow
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Ab initio Calculations
(DFT)

Evolutionary Crystal
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Phonon Dispersion Calculations
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Caption: Workflow for the theoretical prediction of novel crystalline phases.
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Pressure-Induced Transformations in the Sr-C System
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Caption: Predicted pressure-induced phase transformations in strontium carbides.

Experimental Protocols
The synthesis and characterization of the predicted novel strontium carbide phases require

specialized high-pressure experimental techniques. The following protocols outline the general

methodologies for the synthesis and in-situ characterization of these materials.

High-Pressure Synthesis
1. Diamond Anvil Cell (DAC) with Laser Heating:

Objective: To synthesize small quantities of the target strontium carbide phases at high

pressures and temperatures.

Apparatus: A symmetric or panoramic diamond anvil cell (DAC) equipped with beveled

diamond anvils (culet size typically 100-300 µm).

Sample Preparation:
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A thin foil of high-purity strontium metal is loaded into a gasket chamber (e.g., rhenium or

tungsten).

A source of carbon is introduced. This can be in the form of fine graphite powder,

amorphous carbon, or by direct reaction with the diamond anvils at very high

temperatures.

A pressure-transmitting medium (e.g., neon, argon, or NaCl) is loaded cryogenically or by

gas loading to ensure quasi-hydrostatic conditions.

A few ruby spheres are included for pressure calibration via ruby fluorescence

spectroscopy.

Synthesis Procedure:

The DAC is gradually compressed to the target pressure, with the pressure being

monitored at each step.

The sample is heated using a double-sided laser heating system (e.g., Nd:YAG or fiber

laser) to temperatures typically ranging from 1500 K to 3000 K to overcome kinetic

barriers and promote reaction.

The temperature is measured pyrometrically.

The laser heating is maintained for a sufficient duration to allow for the chemical reaction

and crystallization of the new phase.

2. Large-Volume Press (LVP):

Objective: To synthesize larger, bulk quantities of the novel phases, which is essential for ex-

situ characterization of their physical properties.

Apparatus: A multi-anvil press (e.g., Kawai-type or Walker-type).

Sample Assembly:

A mixture of strontium metal and a carbon source in the desired stoichiometric ratio is

placed inside a capsule made of a refractory and inert material (e.g., molybdenum,
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platinum, or boron nitride).

The capsule is surrounded by a pressure medium (e.g., MgO or pyrophyllite) and a

furnace (e.g., graphite or LaCrO₃).

The entire assembly is placed within a set of anvils.

Synthesis Procedure:

The press is compressed to the target pressure.

The sample is heated to the desired temperature by passing a current through the

furnace.

The pressure and temperature are maintained for a period ranging from minutes to hours

to ensure complete reaction and grain growth.

The sample is then quenched to ambient temperature before being slowly decompressed.

In-situ Characterization
Objective: To identify the crystal structure of the synthesized phases at high pressure and

temperature.

Technique: Synchrotron X-ray Diffraction (XRD).

Procedure:

The DAC or LVP is mounted on a diffractometer at a synchrotron beamline.

A highly focused, high-energy monochromatic X-ray beam is directed at the sample.

Diffraction patterns are collected on an area detector.

The diffraction data is analyzed to determine the crystal system, space group, and lattice

parameters of the synthesized phase.

For single-crystal XRD, which can be performed in a DAC, a more precise structural

solution, including atomic positions, can be obtained.
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Experimental Synthesis and Validation Workflow
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Caption: General workflow for the experimental synthesis and characterization.

Conclusion
The theoretical prediction of novel strontium carbide phases under compression opens up a

new and exciting chapter in the study of alkaline-earth metal carbides. The diverse range of

carbon motifs and the potential for unusual electronic and physical properties make these

materials highly attractive targets for experimental synthesis and characterization. This

technical guide has summarized the current theoretical understanding of these novel phases

and provided a roadmap for their experimental realization and validation. The successful

synthesis of these predicted compounds would not only advance our fundamental

understanding of chemistry and physics under extreme conditions but could also lead to the
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discovery of new materials with valuable technological applications. Further research,

combining theoretical predictions with advanced experimental techniques, is crucial to fully

explore the rich and complex chemistry of the strontium-carbon system at high pressures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b083920?utm_src=pdf-custom-synthesis#bc-rfq
https://arxiv.org/abs/2502.18057
https://arxiv.org/html/2502.18057v1
https://www.benchchem.com/product/b083920/docs#novel-strontium-carbide-phases-under-compression-a-technical-guide
https://www.benchchem.com/product/b083920/docs#novel-strontium-carbide-phases-under-compression-a-technical-guide
https://www.benchchem.com/product/b083920/docs#novel-strontium-carbide-phases-under-compression-a-technical-guide
https://www.benchchem.com/product/b083920/docs#novel-strontium-carbide-phases-under-compression-a-technical-guide
https://www.benchchem.com/product/b083920?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

